5-Bromo-2-isopropoxypyridine

• IUPAC Name: 5-bromo-2-propan-2-yloxypyridine
• InChI: InChI=1S/C8H10BrNO/c1-6(2)11-8-4-3-7(9)5-10-8/h3-6H,1-2H3
• InChI Key: FSZRSTNRZUIEMA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=C(C=C1)Br
• Molecular Formula: C8H10BrNO
• DSSTOX Substance ID: DTXSID70620330
• Molecular Weight: 216.07 g/mol
• CAS No.: 870521-31-6

Description

5-Bromo-2-isopropoxypyridine is a useful research compound. Its molecular formula is C8H10BrNO and its molecular weight is 216.07 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Metal-Complexing Molecular Rods

5-Bromo-2-isopropoxypyridine plays a role in the synthesis of metal-complexing molecular rods. Efficient syntheses of 5-brominated and 5,5'-dibrominated 2,2'-bipyridines and 2,2'-bipyrimidines, which are useful for this purpose, have been developed. These compounds are obtained through reactions like Stille coupling and bromination of bipyrimidines (Schwab, Fleischer, & Michl, 2002).

Intermediate in Synthesis of Pentasubstituted Pyridines

5-Bromo-2-chloro-4-fluoro-3-iodopyridine, a related compound, serves as a halogen-rich intermediate for synthesizing pentasubstituted pyridines. These pyridines are valuable in medicinal chemistry research for generating diverse functionalities for chemical manipulations (Wu, Porter, Frennesson, & Saulnier, 2022).

Cell Turnover Kinetics

The related compound 5-Bromo-2′-deoxyuridine (BrdU) is used in the quantification of cell turnover kinetics in biological studies. It is particularly applied in measuring the turnover of cell populations in vivo and is instrumental in developing mathematical frameworks for analyzing BrdU-labeling experiments in cell populations (Bonhoeffer, Mohri, Ho, & Perelson, 2000).

Synthesis of Nuclear and Mitochondrial DNA

Tritiated 5-bromo-2'-deoxyuridine is used as a precursor in the synthesis of nuclear and mitochondrial deoxyribonucleic acid in biological research. This highlights its application in understanding the replication mechanisms of mitochondrial and nuclear DNA (Gross & Rabinowitz, 1969).

Synthesis of Carbocyclic Analogues

Carbocyclic analogues of nucleosides with substituents at position 5 of the uracil moiety are prepared using 5-bromo-2'-deoxyuridine and related compounds. These analogues find application in antiviral research, particularly against herpes simplex virus (Shealy, O'dell, Shannon, & Arnett, 1983).

Mechanism of Action

Target of Action

It is used to prepare azepino[4,5-b]indoles , which are known to modulate histamine receptors . These receptors play a crucial role in various physiological functions, including immune response, gastric acid secretion, and neurotransmission .

Mode of Action

Given its use in the synthesis of azepino[4,5-b]indoles , it can be inferred that it may interact with its targets (such as histamine receptors) to induce changes in cellular signaling and function .

Biochemical Pathways

As a precursor to azepino[4,5-b]indoles , it may influence the histaminergic pathways, which are involved in a wide range of physiological processes .

Pharmacokinetics

It is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . It is also predicted to be a CYP1A2 inhibitor . These properties could influence its bioavailability and overall pharmacokinetic profile .

Result of Action

As a precursor to azepino[4,5-b]indoles , it may contribute to the modulation of histamine receptors, potentially influencing cognitive and psychotic disorders .

Safety and Hazards

5-Bromo-2-isopropoxypyridine is classified under the GHS07 hazard class. It has the following hazard statements: H302, H315, H319, H335. These indicate that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Biochemical Analysis

Biochemical Properties

5-Bromo-2-isopropoxypyridine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to interact with histamine receptors, which are involved in treating cognitive and psychotic disorders . The nature of these interactions often involves binding to specific sites on the enzymes or proteins, leading to modulation of their activity.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to have radiosensitizing effects on cancer cells, enhancing the efficacy of radiotherapy by increasing DNA damage in hypoxic conditions . This indicates its potential in cancer treatment by modulating cellular responses to radiation.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It can act as a radiosensitizer by incorporating into DNA and increasing the formation of double-strand breaks under hypoxic conditions . This mechanism highlights its role in enhancing the effectiveness of radiotherapy in cancer treatment.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under room temperature and inert atmosphere

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, while at higher doses, it could lead to toxic or adverse effects. For instance, studies on similar compounds have shown dose-dependent effects on cellular and tissue responses . Understanding the threshold effects and potential toxicity is essential for its safe and effective use in biomedical applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism. These interactions can affect metabolic flux and metabolite levels, influencing the overall metabolic state of the cell . Detailed studies on its metabolic pathways are necessary to elucidate its role in cellular metabolism fully.

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve specific transporters and binding proteins. These interactions determine its localization and accumulation in different cellular compartments . Understanding these processes is crucial for optimizing its therapeutic potential and minimizing any adverse effects.

Subcellular Localization

This compound’s subcellular localization affects its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can influence its interactions with other biomolecules and its overall efficacy in biochemical applications.

Synthesis routes and methods I

Procedure details

To isopropanol (11 mL, 143 mmol) under nitrogen at 25° C. was added sodium hydride (95%, 1.94 g, 76.7 mmol) portion wise over 5 minutes. The reaction was stirred for 16 hours and a solution of 2-fluoro-5-bromopyridine (9 g, 51 mmol) in N,N-dimethyl formamide (250 mL) was added over 10 minutes. The resulting mixture was heated at 130° C. for 4 hours and cooled to 25° C. The mixture was diluted with ether (500 mL) and washed with water (600 mL) and brine (300 mL). The organic layer was dried (MgSO4), filtered, and concentrated to provide 10.1 g of the title compound (92%) as light yellow liquid. 1H NMR (300 MHz, DMSO-d6) δ ppm 1.28 (d, J=6.25 Hz, 6H) 5.08-5.28 (m, 1H) 6.75 (d, J=8.82 Hz, 1H) 7.86 (dd, J=8.82, 2.57 Hz, 1H) 8.26 (d, J=2.57 Hz, 1H); MS (ESI) m/z 217.9 (M+H)+.

Synthesis routes and methods II

Procedure details

The sub-title compound was prepared in accordance with Example 36(b) from isopropylbromide and 5-bromo-1H-pyridin-2-one.

Synthesis routes and methods III

Procedure details

5-Bromopyridin-2(1H)-one (5 g, 28.7 mmol) and potassium carbonate (9.93 g, 71.8 mmol) were mixed in dimethyl sulfoxide, and at room temperature, 2-iodoisopropyl (3.73 ml, 37.3 mmol) was added thereto, and stirred at room temperature for 4 hours. The reaction solution was diluted with ethyl acetate, and washed with water and saturated saline in that order. The organic layer was dried with sodium sulfate, and the solvent was evaporated off under reduced pressure. The residue was purified through silica gel column chromatography (eluate: ethyl acetate/hexane=20/80 to 50/50) to obtain the entitled compound (4.72 g, 76%) as a colorless oily substance.

Synthesis routes and methods IV

Procedure details

To a solution of 5-bromo-1H-pyridin-2-one (2 g) and silver carbonate (4.3 g) in chloroform (40 mL) was added isopropyl iodide (11.5 mL) and the mixture was stirred at room temperature for 2 hours. The reaction mixture was filtered through silica gel (20 g) and the filtrate was concentrated in vacuo. The resultant crude product was purified by a column chromatography on silica gel (solvent; hexane/ethyl acetate=98:2→90:10) to give 5-bromo-2-isopropyloxypyridine (2.41 g, yield: 97%).

Synthesis routes and methods V

Procedure details

60% NaH in oil (1.5:1, Sodium hydride:Mineral Oil, 5.20 g) was added in two portions to isopropyl alcohol (150 mL) at room temperature under N2. The mixture was stirred at 60° C. for 30 min. 5-bromo-2-chloropyridine (10.00 g, 51.96 mmol) was added in two portions and the mixture was stirred at reflux 4 h and then at 80° C. overnight. The solution was concentrated in vacuo. Water (50 mL) and EtOAc (50 mL) was added and the layers were separated. The aqueous layer was extracted with EtOAc (50 mL). The combined organic layers were washed with brine, dried over MgSO4, filtered and the solvent was removed in vacuo. The crude product was subjected to flash chromatography (silica, 0-50% EtOAc in heptanes) to give the title compound as a clear oil (8.74 g, 78%). 1H NMR (600 MHz, DMSO) δ 8.17 (s, 1H), 7.61 (dd, 1H), 6.59 (d, 1H), 5.23 (m, 1H), 1.33 (s, 6H).